Cas no 304671-92-9 (4-Amino-L-phenylalanine Monohydrate)

• Product Name: 4-Amino-L-phenylalanine Monohydrate
• CAS No: 304671-92-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 299566
• PubChem ID: 253660798
• Update Time: 2025-04-19

4-Amino-L-phenylalanine Monohydrate Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-amino-, monohydrate (9CI)
• 4-Amino-L-phenylalanine Monohydrate
• H-Phe(4-NH2)-OH Monohydrate
• CS-0201594
• 3-(4-Aminophenyl)-L-alanine
• 304671-92-9
• 4-Amino-l-phenylalaninexhydrate
• SCHEMBL2776212
• (2S)-2-amino-3-(4-aminophenyl)propanoic acid hydrate
• NS00048967
• (S)-2-Amino-3-(4-aminophenyl)propanoic acid hydrate
• (2S)-2-amino-3-(4-aminophenyl)propanoic acid;hydrate
• 4-Amino-l-phenylalanine xhydrate
• 4-AMINO-L-PHENYLALANINEHYDRATE
• HY-W141797
• MFCD00150889
• 4-Amino-L-phenylalanine hydrate
• 199926-19-7
• N12284
• L-Phenylalanine, 4-amino-, hydrate (9CI)

• MDL： A151041
• Inchi： 1S/C9H12N2O2.H2O/c10-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,8H,5,10-11H2,(H,12,13);1H2/t8-;/m0./s1
• InChI Key： LPKPWQCBWORKIP-QRPNPIFTSA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)N)N)=O.O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Melting Point: 238.0 to 242.0 °C
• λmax: 288(MeOH)(lit.)

4-Amino-L-phenylalanine Monohydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters